Cas no 330666-67-6 (Pentanoic acid, 2-(2-nitrophenoxy)-, ethyl ester)

• Product Name: Pentanoic acid, 2-(2-nitrophenoxy)-, ethyl ester
• CAS No: 330666-67-6
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 1455100
• PubChem ID: 69205260
• Update Time: 2025-04-20

Pentanoic acid, 2-(2-nitrophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(2-nitrophenoxy)-, ethyl ester
• ethyl 2-(2-nitrophenoxy)pentanoate
• AKOS021359074
• 330666-67-6
• KAVCJJPJRSXJDS-UHFFFAOYSA-N
• DTXSID10740001
• SCHEMBL4825004

• Inchi： 1S/C13H17NO5/c1-3-7-12(13(15)18-4-2)19-11-9-6-5-8-10(11)14(16)17/h5-6,8-9,12H,3-4,7H2,1-2H3
• InChI Key： KAVCJJPJRSXJDS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(C(=O)OCC)CCC

Computed Properties

• Exact Mass: 267.11071
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67